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Compound of Interest

Compound Name: Renierol

Cat. No.: B15576469

Disclaimer: The following guide is based on the assumption that "Renierol" is a typographical
error for "Retinol.” Retinol is a form of Vitamin A, a compound used in scientific research and
pharmaceutical development. It is imperative to always consult the specific Safety Data Sheet
(SDS) for the exact chemical you are handling before commencing any work.

This document provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, to ensure the safe handling
and disposal of Retinol.

I. Chemical and Physical Properties

Retinol is a yellow, crystalline solid at room temperature.[1][2][3] It is a fat-soluble vitamin

belonging to the vitamin A family.[4] Key quantitative data for Retinol are summarized in the
table below.
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Property Value Source
Molecular Formula C20H300 [11[3]
Molar Mass 286.45 g/mol [31[4]
Melting Point 61 -64°C (141.8 - 147.2 °F) [1112]131[4]
Boiling Point 137 - 138 °C (at 10~° mm Hg) [3][4]

Insoluble in water, soluble in
non-polar organic solvents like

Solubility Cheméo
alcohol, chloroform, and ether.

[3]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

Retinol is classified as a hazardous substance. The primary hazards include:

Reproductive Toxicity: May damage fertility or the unborn child.[5]

Skin Sensitization: May cause an allergic skin reaction.[5]

Eye Irritation: Causes serious eye irritation.

Aquatic Hazard: May cause long-lasting harmful effects to aquatic life.

Due to these hazards, the following personal protective equipment is mandatory when handling
Retinol.
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PPE Category Specification Rationale

Impervious chemical-resistant To prevent skin contact and

Hand Protection o ] o
gloves (e.g., Nitrile rubber). potential sensitization.

Safety glasses with side-
) shields or goggles. A face To protect eyes from dust
Eye and Face Protection ) ) )
shield may be required for particles and splashes.[1][2]

splash hazards.

) ] Laboratory coat, long-sleeved o ]
Skin and Body Protection ) To minimize skin exposure.
clothing, and closed-toe shoes.

Use in a well-ventilated area or
under a chemical fume hood.

Respiratory Protection [2] If dusts are generated, a To prevent inhalation of dust.
NIOSH-approved respirator

may be necessary.

lll. Operational Plan: Step-by-Step Handling
Protocol

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation:

o Read and understand the Safety Data Sheet (SDS) for Retinol before starting any work.[1][2]
e Ensure a chemical fume hood is available and functioning correctly.

o Assemble all necessary PPE and ensure it is in good condition.

o Prepare a designated work area and ensure it is clean and uncluttered.

2. Handling:

o Work exclusively within a chemical fume hood to control exposure.
o Wear all required PPE throughout the handling process.

e Avoid the generation of dust.[2]

« If weighing the solid, do so carefully to minimize dust creation.
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w

Immediately change any contaminated clothing.
. Post-Handling:

Wash hands and face thoroughly with soap and water after handling.[1][2]
Clean the work area and any equipment used.
Properly remove and dispose of PPE as described in the disposal plan.
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Caption: Diagram illustrating the relationship between Retinol's hazards and the corresponding
PPE.

By adhering to these guidelines, researchers and laboratory personnel can significantly
mitigate the risks associated with handling Retinol, fostering a safe and productive research
environment. Always prioritize safety and consult institutional safety officers for any specific
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15576469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

